![molecular formula C10H15BrN2O3 B1379306 [1-(3-Bromo-isoxazol-5-yl)-ethyl]-carbamic acid tert-butyl ester CAS No. 1187932-95-1](/img/structure/B1379306.png)
[1-(3-Bromo-isoxazol-5-yl)-ethyl]-carbamic acid tert-butyl ester
Overview
Description
“[1-(3-Bromo-isoxazol-5-yl)-ethyl]-carbamic acid tert-butyl ester” is a chemical compound with the linear formula C10H15BrN2O3 . It contains an isoxazole ring, which is a five-membered heterocyclic moiety commonly found in many commercially available drugs .
Molecular Structure Analysis
The molecular structure of this compound includes a bromo-isoxazole ring attached to an ethyl group, which is further connected to a carbamic acid tert-butyl ester . The isoxazole ring is a five-membered heterocyclic moiety .Scientific Research Applications
Anticonvulsant Activity
Isoxazole derivatives, including tert-Butyl (1-(3-bromoisoxazol-5-yl)ethyl)carbamate, have been studied for their potential anticonvulsant properties. These compounds may interact with central nervous system receptors or ion channels to prevent seizures .
Antimicrobial and Antifungal Applications
These derivatives are also explored for their antimicrobial and antifungal efficacy, potentially serving as a basis for developing new treatments against various bacterial and fungal infections .
Anticancer Research
Research has indicated that isoxazole derivatives can exhibit anticancer activities, making them candidates for the development of novel anticancer drugs .
Anti-inflammatory Properties
The anti-inflammatory potential of isoxazole derivatives makes them interesting for the development of new anti-inflammatory medications .
Antidiabetic Effects
Some studies suggest that isoxazole compounds could play a role in antidiabetic drug development due to their ability to modulate blood sugar levels .
Neuroprotective Effects
Isoxazole derivatives may offer neuroprotective benefits, which could be valuable in treating neurodegenerative diseases .
Analgesic Properties
The analgesic properties of isoxazole compounds are being investigated for pain management solutions .
Antiviral and Anti-tubercular Research
These compounds are also being studied for their potential use in antiviral and anti-tubercular therapies, which could lead to new treatments for viral infections and tuberculosis .
Future Directions
properties
IUPAC Name |
tert-butyl N-[1-(3-bromo-1,2-oxazol-5-yl)ethyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15BrN2O3/c1-6(7-5-8(11)13-16-7)12-9(14)15-10(2,3)4/h5-6H,1-4H3,(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHBURTLYALTAIH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=NO1)Br)NC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15BrN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8a-methyl-hexahydro-1H-pyrrolo[2,1-c]morpholine-3-carbonitrile](/img/structure/B1379226.png)
![tert-Butyl N-[(1R)-1-carbamoylpropyl]carbamate](/img/structure/B1379229.png)
![1-[2-(dimethylamino)ethyl]-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride hydrochloride](/img/structure/B1379234.png)
![3-(4-Aminobutyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride](/img/structure/B1379241.png)
